(2-Morpholin-4-yl-ethoxy)-carbamic acid tert-butyl ester

• Molecular Formula: C11H22N2O4
• Molecular Weight: 246.30 g/mol
• IUPAC Name: tert-butyl N-(2-morpholin-4-ylethoxy)carbamate
• InChI: InChI=1S/C11H22N2O4/c1-11(2,3)17-10(14)12-16-9-6-13-4-7-15-8-5-13/h4-9H2,1-3H3,(H,12,14)
• InChI Key: HRJXNSVJJLLUAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NOCCN1CCOCC1

Description

(2-Morpholin-4-yl-ethoxy)-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C11H22N2O4 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (2-bromo-ethoxy)-carbamic acid tert-butyl ester (252 mg, 1.05 mmol) in DMF (2 mL) at room temperature is added morpholine (0.14 mL, 1.6 mmol). The reaction mixture is stirred for 7 hours at 50° C. The reaction mixture is diluted with EtOAc, and washed with water. The organic layer is dried over MgSO4, filtered, concentrated, and purified by flash chromatography (2% MeOH in CH2Cl2) to give the desired product (118 mg, 46%): MS APCI (+) m/z 247 detected.